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Compound of Interest

Compound Name: (-)-2-Chlorooctane

Cat. No.: B12771515

Essential Safety and Handling Guide for (-)-2-
Chlorooctane

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with (-)-2-Chlorooctane. Adherence to
these procedures is essential for ensuring laboratory safety and minimizing environmental
impact.

Chemical Identifier:

Name: (-)-2-Chlorooctane

Synonyms: 2-Octyl chloride, 1-Methylheptyl chloride[1][2]

CAS Number: 628-61-5

Molecular Formula: C8H17CI[1]
Primary Hazards:
» Skin and eye irritant[1][2]

e May cause an allergic skin reaction[1][3]
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e May cause central nervous system depression[2]

» Very toxic to aquatic life with long-lasting effects[1][3]

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment for handling (-)-2-

Chlorooctane.

PPE Category

Item

Specification

Eye and Face

Safety Goggles

Chemical splash goggles are

required.

A face shield should be worn in

Face Shield addition to goggles when there
is a risk of splashing.[4]
Chemical-resistant gloves
(e.g., nitrile, neoprene). Check
Hand Gloves manufacturer's compatibility
data. Double gloving is
recommended.[4]
A flame-resistant lab coat that
Body Laboratory Coat

fully covers the arms.

Apron/Coveralls

A chemically resistant apron or
coveralls should be worn over
the lab coat for larger
guantities or when splashing is
likely.[5]

Respiratory

Respirator

Required if working outside of
a certified chemical fume hood
or if ventilation is inadequate.
Use a respirator with an

organic vapor cartridge.
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Operational Plan: Safe Handling Protocol

1. Engineering Controls:

o Always handle (-)-2-Chlorooctane in a properly functioning and certified chemical fume
hood to minimize inhalation exposure.[6]

o Ensure a safety shower and eyewash station are readily accessible and have been recently
tested.

2. Pre-Handling Procedure:

o Read and understand the Safety Data Sheet (SDS) for (-)-2-Chlorooctane.

» Ensure all necessary PPE is available and in good condition.

o Prepare the work area by removing any unnecessary equipment or chemicals.

» Have spill control materials (e.g., absorbent pads, sand) readily available.

3. Handling Procedure:

» Don the appropriate PPE as outlined in the table above.

¢ Dispense the smallest amount of (-)-2-Chlorooctane necessary for the experiment.
o Keep the container tightly closed when not in use.[7]

» Avoid direct contact with the liquid and vapor.

» Use only non-sparking tools and work away from sources of ignition.[7]

4. Post-Handling Procedure:

» Wipe down the work area with an appropriate solvent and then clean with soap and water.
» Decontaminate any equipment that has come into contact with (-)-2-Chlorooctane.

¢ Remove PPE in the correct order to avoid cross-contamination.
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e Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

(-)-2-Chlorooctane is a halogenated organic compound and must be disposed of as
hazardous waste.

1. Waste Collection:

e Collect all waste containing (-)-2-Chlorooctane in a designated, properly labeled, and
sealed container.

o The container should be labeled as "Halogenated Organic Waste" and list (-)-2-
Chlorooctane as a component.[3][9]

» Do not mix halogenated waste with non-halogenated waste.[3][10]
2. Storage:

o Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials.

e The storage area should be a designated satellite accumulation area for hazardous waste.
3. Disposal:

» Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) department.

» Never dispose of (-)-2-Chlorooctane down the drain.[6][8]

Workflow for Handling (-)-2-Chlorooctane
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Workflow for Safe Handling of (-)-2-Chlorooctane
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Caption: A flowchart illustrating the key steps for the safe handling of (-)-2-Chlorooctane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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